Eltrombopag Eltrombopag Eltrombopag is a small molecule agonist of the c-mpl (TpoR) receptor, which is the physiological target of the hormone thrombopoietin. It has been developed for certain conditions that lead to thrombocytopenia (abnormally low platelet counts).
Brand Name: Vulcanchem
CAS No.: 496775-61-2
VCID: VC0194565
InChI: InChI=1S/C25H22N4O4/c1-14-10-11-19(12-15(14)2)29-24(31)22(16(3)28-29)27-26-21-9-5-8-20(23(21)30)17-6-4-7-18(13-17)25(32)33/h4-13,28,30H,1-3H3,(H,32,33)
SMILES: CC1=C(C=C(C=C1)N2C(=O)C(=C(N2)C)N=NC3=CC=CC(=C3O)C4=CC(=CC=C4)C(=O)O)C
Molecular Formula: C25H22N4O4
Molecular Weight: 442.48

Eltrombopag

CAS No.: 496775-61-2

Impurities

VCID: VC0194565

Molecular Formula: C25H22N4O4

Molecular Weight: 442.48

Purity: > 95%

Eltrombopag - 496775-61-2

CAS No. 496775-61-2
Product Name Eltrombopag
Molecular Formula C25H22N4O4
Molecular Weight 442.48
IUPAC Name 3-[3-[[2-(3,4-dimethylphenyl)-5-methyl-3-oxo-1H-pyrazol-4-yl]diazenyl]-2-hydroxyphenyl]benzoic acid
Standard InChI InChI=1S/C25H22N4O4/c1-14-10-11-19(12-15(14)2)29-24(31)22(16(3)28-29)27-26-21-9-5-8-20(23(21)30)17-6-4-7-18(13-17)25(32)33/h4-13,28,30H,1-3H3,(H,32,33)
SMILES CC1=C(C=C(C=C1)N2C(=O)C(=C(N2)C)N=NC3=CC=CC(=C3O)C4=CC(=CC=C4)C(=O)O)C
Appearance Orange to Red Solid
Melting Point 236-238°C
Description Eltrombopag is a small molecule agonist of the c-mpl (TpoR) receptor, which is the physiological target of the hormone thrombopoietin. It has been developed for certain conditions that lead to thrombocytopenia (abnormally low platelet counts).
Purity > 95%
Quantity Milligrams-Grams
Synonyms 3'-{(2Z)-2-[1-(3,4-dimethylphenyl)-3-methyl-5-oxo-1,5-dihydro-4H-pyrazol-4-ylidene]hydrazino}-2'-hydroxy-3-biphenylcarboxylic acid
PubChem Compound 135449332
Last Modified Nov 11 2021
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